Cas no 403833-51-2 (2-(benzylsulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-(benzylsulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one
• CAS No: 403833-51-2
• MF: C₁₉H₂₂N₂OS
• MW: 326.455783367157
• CID: 5876559
• PubChem ID: 882075
• Update Time: 2025-06-07

2-(benzylsulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzylthio)-1-(4-phenylpiperazin-1-yl)ethan-1-one
• Ethanone, 2-[(phenylmethyl)thio]-1-(4-phenyl-1-piperazinyl)-
• IDI1_019083
• 1-[(benzylthio)acetyl]-4-phenylpiperazine
• EU-0075176
• SCHEMBL20194081
• IDI1_010270
• F1016-0076
• 2-(benzylthio)-1-(4-phenylpiperazin-1-yl)ethanone
• HMS1424N05
• 2-benzylsulfanyl-1-(4-phenylpiperazin-1-yl)ethanone
• 403833-51-2
• SR-01000464310
• IFLab2_000057
• HMS2583D07
• AKOS000387699
• Oprea1_308367
• SR-01000464310-1
• MLS000681455
• IFLab1_004515
• CHEMBL1490176
• SMR000269119
• 2-(benzylsulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one

• Inchi： 1S/C19H22N2OS/c22-19(16-23-15-17-7-3-1-4-8-17)21-13-11-20(12-14-21)18-9-5-2-6-10-18/h1-10H,11-16H2
• InChI Key： ZBVGHRCFDKJZBB-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC=CC=C2)CC1)CSCC1=CC=CC=C1

Computed Properties

• Exact Mass: 326.14528450g/mol
• Monoisotopic Mass: 326.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Boiling Point: 512.6±50.0 °C(Predicted)
• pka: 3.01±0.10(Predicted)

Additional information on 2-(benzylsulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one

2-(Benzylsulfanyl)-1-(4-Phenylpiperazin-1-yl)ethan-1-one (CAS No. 403833-51-2): A Comprehensive Overview

2-(Benzylsulfanyl)-1-(4-Phenylpiperazin-1-yl)ethan-1-one, also known by its CAS number 403833-51-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzylsulfanyl group and a 4-phenylpiperazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-(benzylsulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one is composed of a central ethanone core, with a benzylsulfanyl group attached to one carbon atom and a 4-phenylpiperazine group attached to the other. The presence of these functional groups imparts specific properties to the molecule, such as solubility, stability, and reactivity. The benzylsulfanyl group is known for its sulfur-containing functionality, which can participate in various chemical reactions and interactions with biological targets. The 4-phenylpiperazine moiety, on the other hand, is a common structural motif found in many bioactive compounds, particularly those with central nervous system (CNS) activity.

Recent research has focused on the potential therapeutic applications of 2-(benzylsulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one. Studies have shown that this compound exhibits significant activity in modulating various neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. Therefore, compounds that can modulate their activity have the potential to be used in the treatment of psychiatric disorders such as depression, anxiety, and schizophrenia.

In addition to its potential as a therapeutic agent, 2-(benzylsulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one has been studied for its pharmacological properties. Preclinical studies have demonstrated that this compound has good oral bioavailability and favorable pharmacokinetic profiles. These properties are essential for ensuring that the compound can be effectively delivered to its intended target site within the body. Furthermore, the compound has shown low toxicity in animal models, which is a critical factor for its potential use in human clinical trials.

The mechanism of action of 2-(benzylsulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one is not yet fully understood, but it is believed to involve interactions with specific receptors in the brain. Research has suggested that the compound may act as a partial agonist or antagonist at serotonin and dopamine receptors, thereby modulating their activity. This dual mechanism of action could provide a more balanced therapeutic effect compared to compounds that target only one neurotransmitter system.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(benzylsulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one in various indications. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating depressive symptoms. However, further studies are needed to confirm these findings and to explore the full potential of this compound.

In conclusion, 2-(benzylsulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 403833-51-2) is a promising compound with potential applications in the treatment of psychiatric disorders. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research and clinical trials will provide more insights into its therapeutic potential and safety profile.